Cas no 2765294-54-8 (TRPV1 antagonist 3)

• Product Name: TRPV1 antagonist 3
• CAS No: 2765294-54-8
• MF: C₂₃H₂₅N₃OS
• MW: 391.52910399437
• CID: 6788230
• PubChem ID: 163322232
• Update Time: 2025-07-15

TRPV1 antagonist 3 Chemical and Physical Properties

Names and Identifiers

• CHEMBL5181908
• 2765294-54-8
• MS-26539
• HY-144372
• CS-0379976
• BDBM50604152
• TRPV1 antagonist 3

• Inchi： 1S/C23H25N3OS/c1-16(2)18-10-6-11-19(14-18)25-23(27)26-13-7-12-20(26)22-24-15-21(28-22)17-8-4-3-5-9-17/h3-6,8-11,14-16,20H,7,12-13H2,1-2H3,(H,25,27)/t20-/m0/s1
• InChI Key： CZISSZWUQQBGMU-FQEVSTJZSA-N
• SMILES： S1C(C2C=CC=CC=2)=CN=C1[C@@H]1CCCN1C(NC1=CC=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 391.17183360g/mol
• Monoisotopic Mass: 391.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.5Ų

Additional information on TRPV1 antagonist 3

Comprehensive Analysis of TRPV1 antagonist 3 (CAS No. 2765294-54-8): Mechanism, Applications, and Research Insights

The TRPV1 antagonist 3 (CAS No. 2765294-54-8) is a highly selective and potent small-molecule inhibitor targeting the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. This compound has garnered significant attention in recent years due to its potential therapeutic applications in pain management, neuroinflammation, and metabolic disorders. As a TRPV1 blocker, it modulates the activity of this ion channel, which is widely expressed in sensory neurons and plays a critical role in nociception and thermoregulation.

Researchers and pharmaceutical developers are increasingly interested in TRPV1 antagonist 3 due to its improved pharmacokinetic profile compared to earlier-generation inhibitors. Its high binding affinity (IC50 values in the nanomolar range) and oral bioavailability make it a promising candidate for preclinical and clinical studies. The compound's chemical stability and low off-target effects further enhance its appeal for translational research.

Recent studies have explored the potential of CAS No. 2765294-54-8 in addressing chronic pain conditions, a major focus area in modern medicine. With the global rise in neuropathic pain cases linked to diabetes, chemotherapy, and aging populations, the demand for novel non-opioid analgesics has never been higher. This compound's ability to selectively inhibit TRPV1-mediated pain signaling without causing the adverse effects associated with traditional painkillers positions it as a potential breakthrough therapy.

Beyond pain management, TRPV1 antagonist 3 shows promise in inflammatory diseases and metabolic syndrome research. The TRPV1 channel has been implicated in various pathological processes, including obesity-related inflammation and insulin resistance. Preclinical data suggest that modulation of this pathway by CAS 2765294-54-8 may offer metabolic benefits, making it a compound of interest for diabetes research and weight management applications.

The synthesis and characterization of TRPV1 antagonist 3 have been optimized to ensure high purity and batch-to-batch consistency, critical factors for reliable research outcomes. Analytical methods including HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's identity and quality. These quality control measures are particularly important given the growing emphasis on reproducibility in biomedical research.

From a molecular perspective, 2765294-54-8 exhibits a unique binding mode to the TRPV1 channel, as revealed by recent cryo-EM studies and molecular docking simulations. This structural insight has facilitated the development of second-generation TRPV1 modulators with enhanced specificity. The compound's pharmacophore model serves as a valuable template for structure-activity relationship (SAR) studies in medicinal chemistry programs.

In the context of drug discovery trends, TRPV1 antagonist 3 represents an important tool compound for target validation and mechanism-of-action studies. Its use in in vitro assays (e.g., calcium flux measurements) and in vivo models (e.g., rodent pain behavior tests) has contributed significantly to our understanding of TRPV1 biology. The compound's favorable ADME properties (absorption, distribution, metabolism, and excretion) further support its utility in translational research.

The commercial availability of CAS No. 2765294-54-8 from reputable suppliers has accelerated research in this field. Scientists can now access this research-grade chemical with comprehensive analytical documentation, enabling more efficient investigation of TRPV1-related pathways. This accessibility aligns with the growing demand for well-characterized biochemical tools in academic and industrial laboratories.

Future directions for TRPV1 antagonist 3 research include exploration of its potential in combination therapies and personalized medicine approaches. With advances in biomarker identification and patient stratification, there is increasing interest in targeting specific TRPV1 polymorphisms that may influence treatment response. Additionally, formulation scientists are investigating novel delivery systems to optimize the compound's therapeutic index for potential clinical applications.

In summary, TRPV1 antagonist 3 (CAS No. 2765294-54-8) stands as a valuable pharmacological tool and potential therapeutic agent at the intersection of neuroscience, pain research, and metabolic disease investigation. Its continued study promises to yield important insights into TRPV1 channel physiology and may ultimately contribute to the development of innovative treatments for numerous challenging medical conditions.